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Compound of Interest

Compound Name: Pentane-2,3-diol

Cat. No.: B1206181

An In-depth Technical Guide to Pentane-2,3-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentane-2,3-diol is a vicinal diol, a class of organic compounds characterized by two hydroxyl
groups attached to adjacent carbon atoms. Its chemical structure and properties make it a
versatile building block in organic synthesis and a molecule of interest in various chemical and
pharmaceutical applications. This guide provides a comprehensive overview of the physical
and chemical properties of pentane-2,3-diol, along with generalized experimental protocols
and visualizations to support researchers and professionals in drug development and related
scientific fields.

Physical and Chemical Properties

The fundamental physical and chemical properties of pentane-2,3-diol are summarized below.
These properties are crucial for its handling, application in reactions, and for analytical
characterization.

Physical Properties
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Property Value Source
Molecular Formula C5H1202 [1112][3]
Molecular Weight 104.15 g/mol [4]
CAS Number 42027-23-6 [11[2]
Appearance Colorless, viscous liquid [3]
Melting Point 50.86 °C (estimate) [1][2]
Boiling Point 187.6 °C at 760 mmHg [1112]
Density 0.974 g/cm3 [11[2]
Refractive Index 1.4412 [1]
Flash Point 90.4 °C [1112]
Solubility Soluble in water [3]

hemical and ional :

Property Value Source
pKa 14.75 + 0.26 (Predicted) [1][5]
LogP 0.13810 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor
T g
Rotatable Bond Count 2 [1]
Topological Polar Surface Area  40.5 A2 [5]
Exact Mass 104.083729621 [1]
Canonical SMILES CCc(c(c)o)o [1]
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Stereochemistry

Pentane-2,3-diol possesses two chiral centers at carbons 2 and 3, leading to the existence of
stereoisomers. Understanding the stereochemistry is critical, as different sterecisomers can
exhibit distinct biological activities and physical properties. The molecule has four possible
stereoisomers: (2R,3R), (2S,39), (2R,3S), and (2S,3R). The (2R,3R) and (2S,3S) isomers are
a pair of enantiomers, as are the (2R,3S) and (2S,3R) isomers. The relationship between the
(2R,3R) and (2R,3S) isomers is diastereomeric.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Pentane-2,3-diol | lookchem [lookchem.com]

e 2. Page loading... [wap.guidechem.com]

e 3. CAS 42027-23-6: 2,3-Pentanediol | CymitQuimica [cymitquimica.com]

e 4.2,3-Pentanediol | C5H1202 | CID 123505 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. Page loading... [wap.guidechem.com]

e 6. 2,3-Pentanediol (CAS 42027-23-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 7. The total number of stereoisomers of 2, 3-pentanediol are [allen.in]
8. brainly.com [brainly.com]

» To cite this document: BenchChem. [physical and chemical properties of pentane-2,3-diol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1206181#physical-and-chemical-properties-of-
pentane-2-3-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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